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Compound Name: 4-Methylaeruginoic acid

Cat. No.: B8805092 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction:

This technical guide provides a comprehensive overview of the biosynthetic pathway of

aeruginoic acid, a siderophore produced by Pseudomonas aeruginosa. While the query

specifically mentioned 4-Methylaeruginoic acid, a thorough review of the existing scientific

literature did not yield information on this particular derivative. Therefore, this document

focuses on the well-documented biosynthesis of aeruginoic acid and its immediate precursor,

dihydroaeruginoic acid. Understanding this pathway is critical for research into bacterial iron

acquisition, virulence, and the development of novel antimicrobial agents.

The Biosynthetic Pathway of Dihydroaeruginoic
Acid
The biosynthesis of dihydroaeruginoic acid is intricately linked to the pyochelin biosynthetic

pathway in Pseudomonas aeruginosa. The pathway commences with a key intermediate from

the shikimate pathway, chorismate, and involves a series of enzymatic reactions encoded by

the pch gene cluster.

The key steps are as follows:

Salicylate Synthesis: The pathway initiates with the conversion of chorismate to salicylate.

This two-step process is catalyzed by the enzymes PchA (isochorismate synthase) and
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PchB (isochorismate pyruvate lyase).

Salicylate Activation: Salicylate is then activated by the enzyme PchD, a salicylate-

adenylating enzyme. This activation is a crucial step for the subsequent condensation

reaction.[1][2][3][4]

Condensation and Cyclization: The activated salicylate is transferred to the non-ribosomal

peptide synthetase (NRPS) PchE.[3] PchE facilitates the condensation of salicylate with L-

cysteine, followed by the cyclization of the cysteine residue to form a thiazoline ring, resulting

in the formation of dihydroaeruginoic acid. Dihydroaeruginoic acid can then be released.

The entire process is regulated by the iron-regulated pchDCBA operon. Inactivation of the

pchD gene has been shown to abolish the production of both dihydroaeruginoic acid and

pyochelin, highlighting its critical role in the initial activation of salicylate.

Enzymes of the Dihydroaeruginoic Acid
Biosynthetic Pathway
A summary of the core enzymes involved in the synthesis of dihydroaeruginoic acid is

presented below.
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Enzyme Gene Function

PchA pchA

Isochorismate synthase;

converts chorismate to

isochorismate.

PchB pchB

Isochorismate pyruvate lyase;

converts isochorismate to

salicylate.

PchD pchD

Salicylate-adenylating enzyme;

activates salicylate for

subsequent reactions.

PchE pchE

Dihydroaeruginoic acid

synthetase (a non-ribosomal

peptide synthetase);

condenses salicylate with L-

cysteine and catalyzes the

cyclization to form

dihydroaeruginoic acid.

PchC pchC

Thioesterase; may be involved

in the release of products from

activated salicylate.

Experimental Protocols
Detailed experimental protocols for the characterization of these enzymes and the biosynthetic

pathway are not extensively detailed within the initial search results. However, typical

methodologies employed in such studies would include:

Gene Knockout and Complementation Studies: To confirm the function of each gene in the

pathway, targeted gene deletions are created. The resulting mutant strain is then analyzed

for its inability to produce the final product. Complementation with a functional copy of the

gene should restore production.

Enzyme Assays: Recombinant expression and purification of the Pch enzymes would allow

for in vitro assays to determine their specific activity, substrate specificity, and kinetic
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parameters. For example, the activity of PchD can be measured by monitoring the formation

of salicyl-AMP.

Metabolite Analysis: Techniques such as High-Performance Liquid Chromatography (HPLC)

and Mass Spectrometry (MS) are used to detect and quantify the intermediates and final

products of the pathway in bacterial culture supernatants.

Visualizing the Biosynthetic Pathway
The following diagrams illustrate the biosynthetic pathway of dihydroaeruginoic acid and the

logical relationship of the involved enzymes.
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Biosynthetic pathway of Dihydroaeruginoic Acid.
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A logical workflow for elucidating the biosynthetic pathway.

Conclusion:

The biosynthesis of dihydroaeruginoic acid is a well-defined pathway in Pseudomonas

aeruginosa, involving the pch gene cluster and sharing early steps with the biosynthesis of the

siderophore pyochelin. While no specific information is currently available for the biosynthesis

of 4-Methylaeruginoic acid, the pathway presented here for the parent compound provides a

solid foundation for further investigation into potential derivatives. Future research could

explore the substrate specificity of the Pch enzymes to determine if substituted salicylates

could be incorporated to produce novel aeruginoic acid analogs. Such studies would be

invaluable for the development of new strategies to combat P. aeruginosa infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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